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Compound of Interest

Compound Name: 2-(2,4-Difluorophenyl)pyridine

Cat. No.: B1338927 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents is a critical component of laboratory safety and regulatory

compliance. This guide provides essential information for the safe disposal of 2-(2,4-
Difluorophenyl)pyridine, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 2-(2,4-
Difluorophenyl)pyridine with appropriate personal protective equipment (PPE). This includes,

but is not limited to, wearing protective gloves, clothing, and eye/face protection[1]. Work

should be conducted in a well-ventilated area, preferably within a certified laboratory chemical

fume hood, to avoid inhalation of vapors or mists[1][2]. An emergency eyewash station should

be readily accessible[2].

Quantitative Data Summary
A summary of the key physical and chemical properties of 2-(2,4-Difluorophenyl)pyridine is

provided in the table below. This information is crucial for understanding its behavior and for

making informed decisions regarding its safe handling and disposal.
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Property Value

CAS Number 391604-55-0[1][3]

Molecular Formula C₁₁H₇F₂N[1][3]

Molecular Weight 191.18 g/mol [1][3]

Appearance Liquid[1] or white crystalline solid

Density 1.254 g/mL at 25 °C[1][3]

Boiling Point 95 °C at 0.4 mmHg[3]

Flash Point 103.3 °C (217.9 °F)[3]

Step-by-Step Disposal Protocol
The disposal of 2-(2,4-Difluorophenyl)pyridine is regulated and must be carried out in

compliance with all federal, state, and local environmental regulations. This substance is

considered hazardous waste and must not be disposed of as common trash or poured down

the drain[1][4].

Waste Collection and Segregation:
Pure Substance and Solutions: Collect waste 2-(2,4-Difluorophenyl)pyridine in its pure

form or in solutions in a dedicated, sealable, and airtight container that is compatible with the

chemical[2].

Original Containers: Whenever possible, leave the chemical in its original container for

disposal[1].

No Mixing: Do not mix 2-(2,4-Difluorophenyl)pyridine waste with other chemical waste

streams[1]. This prevents potentially hazardous reactions and simplifies the disposal

process.

Labeling: Attach a completed hazardous waste label to the container as soon as the first

drop of waste is added[2]. The label should clearly identify the contents as "Hazardous

Waste: 2-(2,4-Difluorophenyl)pyridine".
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Handling of Spills:
Immediate Action: In the event of a spill, evacuate non-essential personnel from the area[1].

Containment: Use an inert absorbent material, such as vermiculite, sand, or diatomaceous

earth, to soak up the spilled chemical[1][5]. Do not use combustible materials like paper

towels without first using an absorbent.

Collection: Carefully collect the absorbed material and place it into a suitable, closed

container for disposal as hazardous waste[1].

Ventilation: Ensure the area is well-ventilated during and after the cleanup[5].

Storage of Waste Containers:
Secure Storage: Store waste containers in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizers and acids[2].

Container Integrity: Ensure containers are tightly sealed to prevent leakage or

evaporation[1]. Containers that have been opened must be carefully resealed and kept

upright[1].

Final Disposal:
Licensed Disposal Company: Arrange for the collection and disposal of the hazardous waste

through a licensed and reputable chemical waste disposal company[1].

Regulatory Compliance: The disposal must be conducted in accordance with the Directive on

waste 2008/98/EC and any other relevant national and local regulations[1]. It is the

responsibility of the waste generator to properly characterize the waste according to

applicable regulations[4].

Contaminated Materials: Dispose of any contaminated materials, such as gloves, absorbent

pads, and empty containers, as hazardous waste in the same manner as the chemical

itself[1]. Handle uncleaned containers as you would the product itself[1].

Disposal Workflow Diagram
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The following diagram illustrates the logical steps for the proper disposal of 2-(2,4-
Difluorophenyl)pyridine.

Proper Disposal Workflow for 2-(2,4-Difluorophenyl)pyridine
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Caption: Logical workflow for the safe disposal of 2-(2,4-Difluorophenyl)pyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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